Cas no 181871-69-2 (3-Chloro-4-methyl-5-nitrobenzoic acid)

• Product Name: 3-Chloro-4-methyl-5-nitrobenzoic acid
• CAS No: 181871-69-2
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 2922453
• PubChem ID: 22107457
• Update Time: 2025-11-02

3-Chloro-4-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methyl-5-nitrobenzoic acid
• 3-Chloro-4-methyl-5-nitro-benzoic acid
• Benzoic acid, 3-chloro-4-Methyl-5-nitro-
• 3-chloro-4-methyl-5-nitro benzoic acid
• BBL000387
• STK507089
• BB 0246932
• 3-Chloro-4-methyl-5-nitrobenzoic acid

• Inchi： 1S/C8H6ClNO4/c1-4-6(9)2-5(8(11)12)3-7(4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： STKVPMWGJYNHPT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.9985354g/mol
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-Chloro-4-methyl-5-nitrobenzoic acid

3-Chloro-4-methyl-5-nitrobenzoic Acid (CAS No. 181871-69-2): A Comprehensive Overview of Its Properties and Applications

The chemical compound 3-Chloro-4-methyl-5-nitrobenzoic acid (CAS No. 181871-69-2) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitro-substituted benzoic acid derivative is characterized by its unique structural features, including a chloro group at the 3-position, a methyl group at the 4-position, and a nitro group at the 5-position. These functional groups contribute to its reactivity and potential applications in synthetic chemistry.

In recent years, the demand for nitroaromatic compounds like 3-Chloro-4-methyl-5-nitrobenzoic acid has surged due to their versatility in drug discovery and organic synthesis. Researchers are particularly interested in its role as an intermediate in the production of active pharmaceutical ingredients (APIs) and agrochemicals. The compound's ability to undergo further functionalization makes it a valuable building block for designing novel molecules with enhanced biological activity.

One of the most frequently searched questions related to this compound is: *"What are the synthetic routes for 3-Chloro-4-methyl-5-nitrobenzoic acid?"* Typically, it can be synthesized through the nitration of 3-chloro-4-methylbenzoic acid, followed by purification steps to achieve high purity. Another common query is: *"How does the nitro group influence the compound's reactivity?"* The nitro group is an electron-withdrawing moiety, which enhances the acidity of the carboxylic acid and facilitates nucleophilic substitution reactions at the aromatic ring.

From an environmental and sustainability perspective, the synthesis and handling of nitroaromatic compounds have become a topic of interest. Researchers are exploring greener methodologies, such as catalytic nitration and solvent-free reactions, to minimize waste and improve efficiency. This aligns with the growing trend of green chemistry in the chemical industry, where reducing hazardous byproducts is a priority.

In material science, 3-Chloro-4-methyl-5-nitrobenzoic acid has potential applications in the development of organic semiconductors and coordination polymers. Its ability to form stable complexes with metal ions makes it a candidate for designing functional materials with tailored properties. Additionally, its derivatives are being investigated for their optical and electronic characteristics, which could lead to advancements in optoelectronic devices.

For analytical chemists, the identification and quantification of 3-Chloro-4-methyl-5-nitrobenzoic acid are critical. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to ensure its purity and structural integrity. These methods are essential for quality control in industrial and research settings.

In summary, 3-Chloro-4-methyl-5-nitrobenzoic acid (CAS No. 181871-69-2) is a multifaceted compound with broad utility across multiple scientific disciplines. Its synthesis, reactivity, and applications continue to be areas of active research, driven by the need for innovative solutions in pharmaceuticals, agriculture, and advanced materials. As the scientific community strives for sustainable and efficient chemical processes, this compound remains a key player in the development of next-generation technologies.